Cas no 125564-54-7 (Chokolic acid B)

• Product Name: Chokolic acid B
• CAS No: 125564-54-7
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 212402
• Update Time: 2024-03-01

Chokolic acid B Chemical and Physical Properties

Names and Identifiers

• Cyclopentanepropanol,3-hydroxy-2,3-dimethyl-g-methylene-a-(2-methyl-1-propenyl)-(9CI)
• ChokolL
• Chokolic acid B
• Cyclopentanebutanoic acid, 3-hydroxy-2,3-dimethyl-gamma-methylene-, (1R-(1alpha,2beta,3beta))-

• Inchi： 1S/C12H20O3/c1-8(4-5-11(13)14)10-6-7-12(3,15)9(10)2/h9-10,15H,1,4-7H2,2-3H3,(H,13,14)/t9-,10-,12+/m0/s1
• InChI Key： UVDOBBCUGANVBT-JBLDHEPKSA-N
• SMILES： O[C@]1(C)CC[C@@H](C(=C)CCC(=O)O)[C@@H]1C

Computed Properties

• Exact Mass: 212.141
• Monoisotopic Mass: 212.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: solid
• Density: 1.076
• Boiling Point: 351°Cat760mmHg
• Flash Point: 180.3°C
• Refractive Index: 1.501

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids